Cas no 615568-70-2 (7-oxo-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid)

7-Oxo-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid is a heterocyclic carboxylic acid derivative with a naphthyridine core structure. Its fused bicyclic framework and functional groups make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits potential as a building block for biologically active molecules due to its rigid scaffold and hydrogen-bonding capabilities. Its keto and carboxylic acid functionalities allow for further derivatization, enabling the development of targeted compounds. The structural features of this molecule may contribute to enhanced binding affinity in medicinal chemistry applications, particularly in the design of enzyme inhibitors or receptor modulators. Its synthetic versatility and stability under standard conditions make it a practical choice for research and industrial applications.
7-oxo-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid structure
615568-70-2 structure
Product Name:7-oxo-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid
CAS No:615568-70-2
MF:C9H8N2O3
MW:192.1714220047
MDL:MFCD20642023
CID:2114764
PubChem ID:21873736
Update Time:2025-05-21

7-oxo-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydro-7-oxo-1,8-Naphthyridine-2-carboxylic acid
    • 7-oxo-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid
    • 7-oxo-6,8-dihydro-5H-1,8-naphthyridine-2-carboxylic acid
    • FHLYVEYXTXOLGN-UHFFFAOYSA-N
    • EN300-8637562
    • E87796
    • 7-oxo-1,5,6,7-tetrahydro-1,8-naphthyridine-2-carboxylic acid
    • DA-38286
    • 615568-70-2
    • SCHEMBL5316288
    • 897-273-9
    • MDL: MFCD20642023
    • Inchi: 1S/C9H8N2O3/c12-7-4-2-5-1-3-6(9(13)14)10-8(5)11-7/h1,3H,2,4H2,(H,13,14)(H,10,11,12)
    • InChI Key: FHLYVEYXTXOLGN-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C=CC(C(=O)O)=NC=2N1

Computed Properties

  • Exact Mass: 192.05349212g/mol
  • Monoisotopic Mass: 192.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 79.3Ų

7-oxo-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid Pricemore >>

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Additional information on 7-oxo-5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid

7-Oxo-5,6,7,8-Tetrahydro-1,8-Naphthyridine-2-Carboxylic Acid: A Comprehensive Overview

7-Oxo-5,6,7,8-Tetrahydro-1,8-Naphthyridine-2-Carboxylic Acid, also known by its CAS number CAS No 615568-70-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of naphthyridines, which are bicyclic aromatic heterocycles with two nitrogen atoms in the ring system. The presence of the oxo group at position 7 and the carboxylic acid group at position 2 makes this compound unique and potentially bioactive.

The structure of 7-Oxo-5,6,7,8-Tetrahydro-1,8-Naphthyridine-2-Carboxylic Acid consists of a naphthyridine ring system with a partially hydrogenated ring (positions 5 to 8). The oxo group at position 7 introduces a ketone functionality, which can participate in various chemical reactions and interactions. The carboxylic acid group at position 2 adds acidity and potential for hydrogen bonding, making this compound versatile in terms of chemical reactivity and biological activity.

Recent studies have highlighted the potential of CAS No 615568-70-2 as a precursor for drug development. Its structural features make it an attractive candidate for designing molecules with specific pharmacological properties. For instance, the naphthyridine core is known to exhibit anti-inflammatory and antimicrobial activities in certain contexts. The oxo and carboxylic acid groups can be further modified to enhance bioavailability or target specific biological pathways.

In terms of synthesis, 7-Oxo-5,6,7,8-Tetrahydro-1,8-Naphthyridine-2-Carboxylic Acid can be prepared through various routes involving cyclization reactions or ring-forming processes. One common approach involves the condensation of appropriate amino acids or related compounds under specific reaction conditions to form the naphthyridine ring system. The presence of directing groups and functionalization steps ensures the formation of the desired oxo and carboxylic acid functionalities.

The biological evaluation of this compound has shown promising results in preliminary assays. For example, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, its potential as an antimicrobial agent has been explored through testing against various bacterial strains. These findings underscore the importance of further research into its mechanism of action and therapeutic applications.

From an analytical standpoint, CAS No 615568-70-2 can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These methods provide detailed insights into its molecular structure and functional groups. Mass spectrometry is also employed to confirm its molecular weight and fragmentation patterns.

In conclusion, 7-Oxo-5,6,7,8-Tetrahydro-1,8-Naphthyridine-2-Carboxylic Acid, identified by its CAS number CAS No 615568-70-2, represents a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structural features and potential biological activities make it a subject of ongoing research interest.

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